Cas no 2172465-59-5 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid
• CAS No: 2172465-59-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6084873
• PubChem ID: 165758917
• Update Time: 2025-05-21

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]methyl}oxane-3-carboxylic acid
• 2172465-59-5
• EN300-1547318

• Inchi： 1S/C24H26N2O6/c27-21(26-14-24(22(28)29)10-5-11-31-15-24)12-25-23(30)32-13-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20H,5,10-15H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： BTTCPJUCJLNFMB-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid (CAS No. 2172465-59-5): A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid (CAS No. 2172465-59-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Gly-Oxanecarboxylic acid, is a derivative of oxane and features a unique combination of functional groups, including an Fmoc (fluorenylmethoxycarbonyl) protecting group and an acetamido moiety. The intricate structure of this compound makes it a valuable tool in various research applications, particularly in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This characteristic allows for the sequential addition of amino acids without interference from side reactions, making 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid an essential reagent in the development of novel peptides and peptidomimetics. Recent advancements in peptide chemistry have further highlighted the importance of this compound, as researchers continue to explore its potential in therapeutic applications.

In the context of medicinal chemistry, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid has shown promise in the design of prodrugs and targeted drug delivery systems. The presence of the oxane ring and the acetamido group provides structural flexibility and functional versatility, enabling the compound to be tailored for specific biological targets. For instance, studies have demonstrated that derivatives of this compound can enhance the solubility and bioavailability of hydrophobic drugs, thereby improving their therapeutic efficacy.

One notable application of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid is in the development of anticancer agents. Researchers have synthesized conjugates of this compound with various anticancer drugs, such as doxorubicin and paclitaxel, to create prodrugs that are selectively activated in tumor environments. The Fmoc group can be designed to be cleaved by specific enzymes or under certain pH conditions, releasing the active drug at the target site while minimizing systemic toxicity.

Beyond its use in drug development, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid has also found applications in materials science. The unique properties of this compound make it suitable for the synthesis of functional polymers and supramolecular assemblies. For example, recent studies have shown that incorporating this compound into polymer backbones can enhance the mechanical strength and thermal stability of the resulting materials, making them useful in a variety of industrial and biomedical applications.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid typically involves a multi-step process that includes the protection of amino groups with Fmoc, followed by the formation of the acetamido linkage and the introduction of the oxane ring. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its widespread use in research laboratories and industrial settings.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}oxane-3-carboxylic acid (CAS No. 2172465-59-5) is a versatile and valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features and functional groups make it an indispensable tool for researchers working on peptide synthesis, drug development, and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its significance in these fields is likely to grow even further.